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Compound of Interest

Compound Name: Potassium naphthalen-1-yl sulfate

Cat. No.: B3275765

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for potassium naphthalen-1-yl sulfate. The information is compiled to
assist researchers in ensuring the integrity of the compound during storage and in designing
robust stability-indicating analytical methods.

Chemical and Physical Properties

Potassium naphthalen-1-yl sulfate, also known as a-naphthyl sulfate potassium salt, is a
white to off-white solid. It is recognized as being hygroscopic and possesses slight solubility in
dimethyl sulfoxide (DMSO) and methanol.[1]

Property Value Reference
Molecular Formula C10H7KO4S [1]
Molecular Weight 262.32 g/mol [1]
Appearance White to Off-White Solid [1]
Storage Temperature -20°C [1]
Hygroscopicity Hygroscopic [1]
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Recommended Storage Conditions

To maintain the integrity and stability of potassium naphthalen-1-yl sulfate, the following

storage conditions are recommended based on general best practices for hygroscopic and

light-sensitive compounds.

Parameter Recommendation Rationale
Store at -20°C for long-term o
, Low temperatures minimize
storage.[1] For routine )
Temperature _ the rate of potential thermal
laboratory use, storage in a ]
) ) degradation.
cool place is advised.[2]
The compound is hygroscopic
o Store in a dry place and and can absorb water, which
Humidity ) )
protect from moisture.[3] may lead to hydrolysis or
physical changes.
Keep in a tightly closed Prevents exposure to
Atmosphere container in a well-ventilated atmospheric moisture and
place.[2][3] contaminants.
Naphthalene derivatives can
Light Protect from direct sunlight.[3] be susceptible to

photodegradation.

Incompatible Materials

Store away from strong

oxidizing agents.[2][4]

To prevent potential oxidative

degradation.

Stability Profile and Degradation Pathways

Potassium naphthalen-1-yl sulfate is susceptible to degradation through several pathways,

primarily hydrolysis, photodegradation, and thermal decomposition.

Hydrolytic Degradation

As an aryl sulfate ester, the compound is prone to hydrolysis, which involves the cleavage of

the sulfur-oxygen bond. This reaction is catalyzed by acidic or basic conditions. The hydrolysis

of aryl sulfates typically proceeds via an SN2 mechanism.[3][4]
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The primary degradation products of hydrolysis are expected to be naphthalen-1-ol and
potassium bisulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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potassium-naphthalen-1-yl-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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